![molecular formula C6H9N3O2S B6252332 (2R)-2-amino-3-(2-sulfanyl-1H-imidazol-4-yl)propanoic acid CAS No. 1195264-93-7](/img/no-structure.png)
(2R)-2-amino-3-(2-sulfanyl-1H-imidazol-4-yl)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-2-amino-3-(2-sulfanyl-1H-imidazol-4-yl)propanoic acid, or 2-amino-3-mercaptopropionic acid (2-AMPA), is a naturally occurring amino acid found in a variety of organisms, including humans. It is a key component in the synthesis of proteins and other biomolecules, and is also involved in a number of physiological pathways, including neurotransmitter release and signal transduction. In addition, 2-AMPA has been studied for its potential therapeutic applications, such as in the treatment of neurological disorders and cancer.
Scientific Research Applications
(2R)-2-amino-3-(2-sulfanyl-1H-imidazol-4-yl)propanoic acid has been studied for its potential therapeutic applications in the treatment of a variety of neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. Additionally, this compound has been studied for its potential anticancer properties, as it has been shown to inhibit the growth of certain types of cancer cells. Furthermore, this compound has been studied as a potential biomarker for the diagnosis of certain neurological diseases, as well as for its role in the regulation of calcium levels in the body.
Mechanism of Action
(2R)-2-amino-3-(2-sulfanyl-1H-imidazol-4-yl)propanoic acid is an agonist of the AMPA receptor, which is a type of glutamate receptor found in the central nervous system. Upon binding to the AMPA receptor, this compound activates the receptor, leading to an increase in the release of neurotransmitters, such as glutamate and GABA. This, in turn, leads to a variety of physiological effects, such as increased neuronal excitability and synaptic plasticity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including increased neuronal excitability and synaptic plasticity, as well as increased calcium levels in the body. Additionally, this compound has been shown to have anti-inflammatory effects, and has been studied for its potential role in the regulation of the immune system.
Advantages and Limitations for Lab Experiments
(2R)-2-amino-3-(2-sulfanyl-1H-imidazol-4-yl)propanoic acid has several advantages for laboratory experiments, including its low cost, its ease of synthesis, and its stability in a variety of conditions. Additionally, this compound can be easily detected and quantified using a variety of analytical techniques. However, there are also some limitations to using this compound for laboratory experiments, including its relatively short half-life and its potential for toxicity.
Future Directions
Given its potential therapeutic applications, there are a variety of future directions for research on (2R)-2-amino-3-(2-sulfanyl-1H-imidazol-4-yl)propanoic acid. These include further studies on its role in the regulation of calcium levels in the body, as well as its potential role in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed on its potential anticancer properties, as well as its potential role in the regulation of the immune system. Finally, further research is needed on its potential as a biomarker for the diagnosis of neurological diseases.
Synthesis Methods
(2R)-2-amino-3-(2-sulfanyl-1H-imidazol-4-yl)propanoic acid can be synthesized in a variety of ways, including by chemical and enzymatic methods. Chemical synthesis of this compound involves the reaction of cysteine and formaldehyde, while enzymatic synthesis involves the action of cysteine synthase, which catalyzes the conversion of cysteine to this compound. Additionally, this compound can be synthesized through the condensation of cysteine and glyoxylate, as well as through the oxidation of cysteine with hydrogen peroxide.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-amino-3-(2-sulfanyl-1H-imidazol-4-yl)propanoic acid involves the protection of the sulfhydryl group, followed by the coupling of the protected amino acid with 2-mercapto-1H-imidazole-4-carboxylic acid. The protecting group is then removed to yield the final product.", "Starting Materials": [ "L-serine", "2-mercapto-1H-imidazole-4-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "Diisopropylethylamine (DIPEA)", "Methanol", "Dichloromethane", "Dimethylformamide (DMF)", "Triethylamine (TEA)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Sodium bicarbonate (NaHCO3)", "Ethyl acetate", "Sodium chloride (NaCl)" ], "Reaction": [ "Protection of the sulfhydryl group of 2-mercapto-1H-imidazole-4-carboxylic acid with a suitable protecting group such as tert-butyl or benzyl", "Activation of the carboxylic acid group of L-serine with DCC and NHS in DMF to form the NHS ester", "Addition of DIPEA to the reaction mixture to catalyze the coupling reaction between the NHS ester and the protected 2-mercapto-1H-imidazole-4-carboxylic acid", "Removal of the protecting group from the sulfhydryl group using HCl or NaOH", "Purification of the crude product by column chromatography using ethyl acetate and NaHCO3 as eluent", "Recrystallization of the purified product from methanol to obtain the final product" ] } | |
CAS RN |
1195264-93-7 |
Molecular Formula |
C6H9N3O2S |
Molecular Weight |
187.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.